Cas no 1361841-36-2 (Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate)

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features both chloromethyl and difluoromethyl functional groups, enabling selective reactivity for further derivatization, such as nucleophilic substitution or cross-coupling reactions. The ester moiety enhances solubility and facilitates downstream modifications. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce fluorinated and halogenated motifs, which are critical for optimizing physicochemical properties and biological activity. High purity and stability under standard storage conditions ensure reliable performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers in medicinal and process chemistry.

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate structure

1361841-36-2 structure

Product Name:Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate

CAS No:1361841-36-2

MF:C₁₀H₁₀ClF₂NO₂

MW:249.641708850861

CID:4933545

Update Time:2025-05-28

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate
- Inchi： 1S/C10H10ClF2NO2/c1-5-7(3-11)14-4-6(10(15)16-2)8(5)9(12)13/h4,9H,3H2,1-2H3
- InChI Key： XDXUWGXENXBVRS-UHFFFAOYSA-N
- SMILES： ClCC1C(C)=C(C(F)F)C(C(=O)OC)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 2.1
Topological Polar Surface Area: 39.2

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A020005365-500mg	Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate	1361841-36-2	97%	500mg	$1,078.00	2022-04-02
Alichem	A020005365-1g	Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate	1361841-36-2	97%	1g	$1,730.40	2022-04-02

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate Related Literature

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Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate

Recent Advances in the Application of Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1361841-36-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1361841-36-2) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has garnered significant attention due to its versatility in chemical transformations and potential biological activities. Recent studies have explored its role as a building block for the construction of more complex molecules with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors. Researchers utilized the reactive chloromethyl and difluoromethyl groups to introduce various pharmacophores, resulting in compounds with improved target selectivity and metabolic stability. The study reported several derivatives showing nanomolar inhibitory activity against specific cancer-related kinases, highlighting the compound's potential in oncology drug discovery.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed novel pesticidal compounds derived from Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate. The difluoromethyl group was found to significantly enhance the compounds' systemic movement within plants, while the chloromethyl moiety allowed for further structural modifications to optimize pesticidal activity. Field trials showed promising results against resistant insect populations, suggesting potential applications in sustainable agriculture.

From a synthetic chemistry perspective, innovative methodologies have been developed to utilize this compound more efficiently. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that selectively modifies the chloromethyl group while preserving other functional groups. This advancement has opened new possibilities for the rapid generation of diverse compound libraries for high-throughput screening.

The compound's mechanism of action in various biological systems is currently under investigation. Preliminary studies suggest that its metabolites may interact with specific enzymatic pathways, although the exact molecular targets remain to be fully elucidated. Researchers are particularly interested in the potential of the difluoromethyl group to influence metabolic stability and membrane permeability, properties crucial for drug development.

Safety and toxicological assessments of Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate have been conducted as part of recent preclinical studies. While the compound itself shows moderate reactivity typical of chloromethyl derivatives, its carefully designed derivatives demonstrate favorable safety profiles in animal models. These findings support its continued exploration as a pharmaceutical intermediate.

Looking forward, several research groups have announced plans to investigate the compound's potential in additional therapeutic areas, including neurodegenerative diseases and anti-inflammatory applications. The unique combination of structural features in this molecule continues to inspire innovative drug design strategies across the pharmaceutical industry.